Cas no 1805088-23-6 (2-Amino-6-bromo-3-(difluoromethyl)-4-nitropyridine)

• Product Name: 2-Amino-6-bromo-3-(difluoromethyl)-4-nitropyridine
• CAS No: 1805088-23-6
• MF: C₆H₄BrF₂N₃O₂
• MW: 268.01566696167
• CID: 4851594
• Update Time: 2025-06-10

2-Amino-6-bromo-3-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-bromo-3-(difluoromethyl)-4-nitropyridine

• Inchi： 1S/C6H4BrF2N3O2/c7-3-1-2(12(13)14)4(5(8)9)6(10)11-3/h1,5H,(H2,10,11)
• InChI Key： YCPBHEIUWBHJAS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(F)F)C(N)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2
• Topological Polar Surface Area: 84.7

Additional information on 2-Amino-6-bromo-3-(difluoromethyl)-4-nitropyridine

Introduction to 2-Amino-6-bromo-3-(difluoromethyl)-4-nitropyridine (CAS No. 1805088-23-6)

2-Amino-6-bromo-3-(difluoromethyl)-4-nitropyridine, identified by the CAS number 1805088-23-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its amino, bromo, nitro, and difluoromethyl substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and medicinal research.

The significance of 2-Amino-6-bromo-3-(difluoromethyl)-4-nitropyridine lies in its versatility as a building block for more complex molecular architectures. In recent years, there has been a growing interest in pyridine derivatives due to their role as key intermediates in the synthesis of bioactive molecules. The presence of multiple functional groups on this compound allows for further chemical modifications, enabling researchers to explore novel pharmacophores and therapeutic agents.

One of the most compelling aspects of 2-Amino-6-bromo-3-(difluoromethyl)-4-nitropyridine is its potential in the development of new drugs targeting various diseases. The nitro group, for instance, is known to enhance binding affinity to biological targets, while the bromo substituent can serve as a handle for cross-coupling reactions, facilitating the construction of more intricate molecules. Additionally, the difluoromethyl group is often incorporated into drug candidates due to its ability to improve metabolic stability and binding interactions with biological receptors.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in addressing unmet medical needs. Studies have demonstrated that compounds with similar structural motifs to 2-Amino-6-bromo-3-(difluoromethyl)-4-nitropyridine exhibit promising activities against a range of therapeutic targets, including enzymes and receptors involved in cancer, inflammation, and infectious diseases. The growing body of research underscores the compound's potential as a lead molecule or intermediate in drug discovery programs.

The synthesis of 2-Amino-6-bromo-3-(difluoromethyl)-4-nitropyridine involves a series of well-established organic reactions that highlight its synthetic accessibility. Key steps typically include nitration, bromination, and introduction of the difluoromethyl group, often employing palladium-catalyzed cross-coupling reactions for late-stage functionalization. These synthetic strategies not only showcase the compound's feasibility for large-scale production but also its compatibility with modern chemical methodologies.

In terms of biological activity, preliminary studies on 2-Amino-6-bromo-3-(difluoromethyl)-4-nitropyridine have shown intriguing results. For example, derivatives bearing similar substituents have been reported to exhibit inhibitory effects on certain kinases and other enzymes relevant to oncology research. While further investigation is needed to fully elucidate its pharmacological profile, these findings suggest that this compound may serve as a valuable scaffold for developing novel therapeutic interventions.

The role of computational chemistry and high-throughput screening has also been instrumental in exploring the potential applications of 2-Amino-6-bromo-3-(difluoromethyl)-4-nitropyridine. By leveraging computational tools, researchers can predict binding affinities and optimize molecular structures before conducting costly wet-lab experiments. This approach not only accelerates the drug discovery process but also allows for the rapid identification of promising candidates for further validation.

Looking ahead, the future prospects for 2-Amino-6-bromo-3-(difluoromethyl)-4-nitropyridine are promising. As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies. The compound's unique structural features make it an attractive candidate for further exploration in both academic and industrial settings. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing its full potential as a tool for medical innovation.

In conclusion,2-Amino-6-bromo-3-(difluoromethyl)-4-nitropyridine (CAS No. 1805088-23-6) represents a significant advancement in pharmaceutical chemistry. Its structural versatility and biological relevance position it as a valuable asset in the quest for novel therapeutics. As research progresses，this compound is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.